![molecular formula C6H12O5S B8379451 methyl (2R)-2-methyl-3-[(methylsulfonyl)oxy]propanoate](/img/structure/B8379451.png)
methyl (2R)-2-methyl-3-[(methylsulfonyl)oxy]propanoate
Cat. No. B8379451
M. Wt: 196.22 g/mol
InChI Key: HHFAFLPJRXUFJK-RXMQYKEDSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH2:21]([CH2:22][C:23](=[O:24])[CH2:25][C:26]([O-:27])=[O:28])[CH3:29].[CH3:16][S:17]([Cl:18])(=[O:19])=[O:20].[CH3:1][O:2][C:3]([CH:4]([CH2:5][OH:6])[CH3:7])=[O:8].[CH3:9][CH2:10][N:11]([CH2:12][CH3:13])[CH2:14][CH3:15].[Cl:30][CH2:31][Cl:32]>>[CH3:1][O:2][C:3]([CH:4]([CH2:5][O:6][S:17]([CH3:16])(=[O:19])=[O:20])[CH3:7])=[O:8]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCC(=O)CC(=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CS(=O)(=O)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C(C)CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C(C)COS(C)(=O)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
